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Compound of Interest

Compound Name: Anilofos

Cat. No.: B1665504

Anilofos is an organophosphate herbicide utilized for pre-emergence and early post-
emergence control of annual grasses, sedges, and certain broad-leaved weeds, particularly in
transplanted rice cultivation.[1][2] The effectiveness of a herbicide is significantly influenced by
its formulation, which affects its handling, application, stability, and biological activity.[3] This
guide provides a comparative analysis of the efficacy of various anilofos formulations,
supported by experimental data, to assist researchers and scientists in the development and
evaluation of herbicide products. The most common formulations evaluated in the literature are
Granules (GR) and Emulsifiable Concentrates (EC).[4][5]

Comparative Efficacy Data

The bio-efficacy of different anilofos formulations has been assessed in multiple field studies,
primarily focusing on weed control in transplanted rice. Key performance indicators include
weed density, weed control efficiency, and the impact on crop yield and its attributing factors.
The data consistently demonstrates that both the formulation type and the application rate are
critical determinants of efficacy.

A study conducted during the kharif season of 2006 in Varanasi, India, compared Granular
(GR) formulations with and without an emulsifier, and Emulsifiable Concentrate (EC)
formulations at various active ingredient (a.i.) concentrations. The results indicated that the
granular formulation with an emulsifier was particularly effective.

Table 1: Effect of Different Anilofos Formulations on Weed Density and Rice Yield
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Total Weed
Treatment Application Density Grain Yield ( Straw Yield
(Formulation) Rate (g a.i./ha) (No./m?) at 60 kg/ha) (g/ha)
DAT
Anilofos 30% GR
300 5.71 - -
with emulsifier
Anilofos 30% GR 5761 (closely
) i 450 5.42 -
with emulsifier followed T3)
Anilofos 30% GR
) N 600 5.08 5761 70.45
with emulsifier
Anilofos 30% GR
N 300 7.06 3552 -
w/o emulsifier
Anilofos 30% GR
N 450 6.83 3814 -
w/o emulsifier
Anilofos 30% GR
N 600 5.36 4300 -
w/o emulsifier
Anilofos 30% EC 300 5.11 4196 -
Anilofos 30% EC 450 4.76 4416 -
Weedy Check - 13.92 2800 -
Weed Free - 0.00 4688 -

(Data sourced
from multiple
studies for
comprehensive

comparison).

From the data, the application of anilofos 600 g/ha 30 GR with an emulsifier (T3) was most
effective in minimizing the density of Echinochloa colona and total weed density. This treatment
also resulted in the highest grain yield (5761 kg/ha ), which was significantly superior to other
herbicidal treatments. Another study indicated that the anilofos 30% EC formulation at 450
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g/ha was highly effective against both grassy and broad-leaved weeds. In general, both GR
and EC formulations of anilofos increased grain yield by approximately 50% over the weedy
check by reducing the weed population.

Experimental Protocols

To ensure the accurate evaluation and comparison of herbicide formulations, a standardized
experimental protocol is essential. The methodologies cited in the reviewed literature
commonly employ a Randomized Block Design (RBD) to minimize the effect of field variability.

Objective: To evaluate the bio-efficacy of different anilofos formulations for weed control in
transplanted rice.

1. Experimental Design:
» Design: Randomized Block Design (RBD).
¢ Replications: A minimum of three to four replications for each treatment.

e Plot Size: Standardized plot sizes (e.g., 5m x 4m) with adequate spacing between plots to
prevent cross-contamination.

2. Treatments:
» Herbicide Formulations:
o Anilofos 30% GR (Granules) with emulsifier.
o Anilofos 30% GR without emulsifier.
o Anilofos 30% EC (Emulsifiable Concentrate).
o Application Rates: Multiple rates, typically 300, 450, and 600 g a.i./ha.
e Control Groups:

o Weedy Check (untreated).
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o Weed-Free Check (maintained by manual weeding).
. Application:

Timing: Herbicides are typically applied as a pre-emergence or early post-emergence
treatment, often between 3 to 8 days after transplanting (DAT) the rice seedlings.

Method:

o Granules (GR): Mixed with a carrier like sand and broadcasted uniformly in standing
water.

o Emulsifiable Concentrate (EC): Mixed with water to form a spray solution and applied
uniformly using a calibrated sprayer (e.g., knapsack sprayer with a flat fan nozzle).

Water Management: The field is typically drained before application and re-flooded within 24-
48 hours after application.

. Data Collection and Analysis:
Weed Data:

o Weed density and dry weight are recorded at various intervals (e.g., 20, 40, 60, 80, 100
DAT and at harvest) using a quadrat (e.g., 0.25 m?).

o Weed Control Efficiency (WCE) is calculated.
Crop Data:

o Phytotoxicity symptoms (e.g., stunting, discoloration, necrosis) on rice plants are observed
and rated visually at regular intervals after application.

o Yield and yield-attributing parameters (plant height, number of tillers, panicle length, grains
per panicle, 1000-grain weight, grain and straw yield) are recorded at harvest.

Statistical Analysis: Data are subjected to Analysis of Variance (ANOVA) to determine the
statistical significance of the observed differences between treatments.
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Mandatory Visualization

The following diagram illustrates a typical experimental workflow for comparing the efficacy of
different herbicide formulations.
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Caption: Experimental workflow for evaluating different anilofos formulations.
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Phytotoxicity and Crop Safety

Initial phytotoxic effects on rice plants were observed with some anilofos treatments. These
symptoms included stunted growth, discoloration, and necrotic spots on the leaves, appearing
around 11 days after treatment. However, the studies noted that the crop typically recovered
from these effects within a week. Importantly, one study evaluating GR, water-in-oil emulsion
(W/0), and EC formulations found no phytotoxic symptoms on the transplanted rice with any of
the tested formulations. This suggests that while transient phytotoxicity can occur, it may not
lead to a significant long-term impact on crop health or yield under normal conditions.

Conclusion

The formulation of anilofos plays a crucial role in its herbicidal efficacy. Experimental data
consistently show that:

o Granular (GR) formulations with an emulsifier at higher application rates (e.g., 600 g a.i./ha)
are highly effective in reducing weed density and maximizing rice grain yield.

o Emulsifiable Concentrate (EC) formulations also demonstrate strong efficacy, particularly at
rates of 300 and 450 g a.i./ha, significantly enhancing grain yield compared to untreated
plots.

e The presence of an emulsifier in granular formulations appears to enhance performance,
leading to better weed control compared to formulations without an emulsifier at the same
application rate.

While transient and mild phytotoxicity can be observed, the crop generally recovers quickly
without a lasting impact on yield. The choice of formulation may depend on specific field
conditions, available application equipment, and economic considerations. Further research
could explore the impact of adjuvants and novel formulation technologies on enhancing the
efficacy and safety of anilofos.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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